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Executive Summary
N-Acetyl-D-pyroglutamic acid (CAS 53971-11-2) is the N-acetylated derivative of D-

pyroglutamic acid (5-oxoproline).[1] Unlike its ubiquitous L-isomer counterpart—which is a

metabolic intermediate in the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

-glutamyl cycle—the D-isomer is primarily utilized as a robust chiral building block in the
synthesis of peptidomimetics and anticonvulsant agents.

The N-acetyl group attached to the lactam nitrogen confers unique chemical reactivity.[1] It

transforms the stable lactam into an acyl-lactam (cyclic imide), significantly lowering the pKa of

the ring system and activating the carbonyls toward nucleophilic attack. This guide details the

structural characterization, synthesis via kinetic resolution, and the specific reactivity profile that

distinguishes this compound from simple pyroglutamic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13621614#bc-rfq
https://cymitquimica.com/cas/98-79-3/
https://cymitquimica.com/cas/98-79-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13621614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Structural Properties
The molecule features a rigid pyrrolidinone ring with two carbonyl centers: the C5 lactam

carbonyl and the exocyclic N-acetyl carbonyl.[1] The "D" designation refers to the ngcontent-

ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-absolute configuration at the chiral center (C2).

Table 1: Physicochemical Profile

Property Data

Systematic Name (2R)-1-acetyl-5-oxopyrrolidine-2-carboxylic acid

Common Name N-Acetyl-D-pyroglutamic acid; Ac-D-pGlu-OH

CAS Registry Number 53971-11-2

Molecular Formula
ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Molecular Weight 171.15 g/mol

Chirality D-isomer (R-configuration)

Melting Point 103–105 °C (lit.)[2][3]

Solubility
Soluble in water, ethanol, DMSO; sparingly

soluble in ether.

Key Structural Feature

Exocyclic N-Acetylation: Creates an imide-like

resonance, increasing electrophilicity at the ring

carbonyls.[1]

Synthesis & Production Protocols
High-purity N-Acetyl-D-pyroglutamic acid is rarely isolated directly from biological sources.[1]

The most authoritative industrial method involves chemical acetylation followed by enzymatic

kinetic resolution. This ensures high enantiomeric excess (ee), which is critical for

pharmaceutical applications.
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Protocol A: Chemical Acetylation (Precursor Synthesis)
Direct acetylation of D-pyroglutamic acid is possible but often requires harsh conditions due to

the weak nucleophilicity of the amide nitrogen.

Reagents: D-Pyroglutamic acid, Acetic Anhydride (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

), catalytic

. Mechanism: The reaction proceeds via O-acetylation of the lactam carbonyl followed by O-to-
N acyl migration, or direct N-acylation under forcing conditions.

Protocol B: The "Gold Standard" Kinetic Resolution
(Self-Validating System)
Rationale: Synthesizing the racemic mixture (DL) is cost-effective.[1] The separation is

achieved using Porcine Kidney Acylase I, which selectively hydrolyzes the L-isomer, leaving the

desired N-acetyl-D-pyroglutamic acid intact.[1][2]

Step-by-Step Methodology:

Substrate Preparation: Dissolve N-acetyl-DL-pyroglutamic acid (0.1 M) in phosphate buffer

(pH 7.5).

Enzyme Addition: Add Porcine Kidney Acylase I (EC 3.5.1.14).

Incubation: Stir at 37°C. Monitor pH and maintain at 7.5 using 1M NaOH (the hydrolysis

releases free acid, dropping pH).

Termination: When base consumption plateaus (indicating ~50% conversion), quench the

reaction by lowering pH to 2.0 with HCl.

Separation (Critical Step):

The mixture now contains L-Pyroglutamic acid (hydrolyzed product) and N-Acetyl-D-

pyroglutamic acid (unreacted substrate).[1]

Extract the acidified aqueous phase with Ethyl Acetate (
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).

Validation: The N-acetylated D-isomer partitions into the organic phase (ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

), while the free L-pyroglutamic acid remains in the aqueous phase due to its higher
polarity and zwitterionic character at low pH.

Purification: Dry the organic layer (

), filter, and concentrate in vacuo to yield N-Acetyl-D-pyroglutamic acid. Recrystallize from
Acetone/Hexane.

Visualization: Synthesis & Resolution Workflow
The following diagram illustrates the logic flow from racemic starting material to the isolated D-

isomer using the enzymatic resolution pathway.
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Phase 1: Precursor Synthesis

Phase 2: Enzymatic Kinetic Resolution

Phase 3: Separation
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Caption: Workflow for the kinetic resolution of N-acetyl-D-pyroglutamic acid, utilizing the

stereoselectivity of Acylase I to isolate the D-isomer from a racemic mixture.

Reactivity & Stability Profile
Understanding the Acyl-Lactam Activation is crucial for using this compound effectively.[1]

Imide Character: The N-acetyl group withdraws electron density from the lactam nitrogen.[1]

This prevents the nitrogen lone pair from fully participating in resonance with the ring

carbonyl (C5).

Consequence: The C5 carbonyl becomes significantly more electrophilic than in

unsubstituted pyroglutamic acid.

Hydrolysis Sensitivity:

Neutral pH:[1] Stable.[4][5][6]

Basic pH: Rapid ring opening occurs to form N-acetyl-D-glutamic acid.[1] This is faster

than the deacetylation of the nitrogen.

Nucleophilic Attack:[1] The ring is susceptible to attack by amines, making it a useful

intermediate for opening the ring to form D-glutamine derivatives.

Table 2: Spectral Characteristics (Diagnostic)
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Technique Diagnostic Signal Interpretation

1H NMR

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

2.45 ppm (s, 3H)

Acetyl methyl group (

). Distinct from solvent peaks.

1H NMR

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

4.60–4.75 ppm (dd, 1H)

-proton (C2). Shifted downfield

due to N-acylation compared

to pGlu (~4.2 ppm).[1]

13C NMR

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

~174 ppm (COOH)

Carboxylic acid carbon.

13C NMR
~170 ppm (N-CO-

)

Exocyclic acetyl carbonyl.

13C NMR ~168 ppm (Ring C=O)

Lactam carbonyl. Note the

proximity to the acetyl carbonyl

signal.

Applications in Drug Development
1. Chiral Building Block: N-Acetyl-D-pyroglutamic acid serves as a rigid chiral scaffold.[1][5]

The "D" configuration is resistant to endogenous peptidases, making it ideal for designing

metabolically stable peptidomimetics.

2. Anticonvulsant Research: Derivatives of N-acetyl-pyroglutamic acid have been investigated

for anticonvulsant activity.[1][2] The structure mimics the constrained conformation of glutamate

(the primary excitatory neurotransmitter), potentially acting as a modulator at glutamate

receptors or transporters.
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3. Resolution Agent: While less common than the L-isomer, the D-acid can be used to resolve

racemic amines via diastereomeric salt formation, particularly when the L-isomer fails to yield

crystalline salts.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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